Cas no 61036-62-2 (Teicoplanin)

• Product Name: Teicoplanin
• CAS No: 61036-62-2
• MF: C₈₈H₉₇Cl₂N₉O₃₃
• MW: 1879.6703
• MDL: MFCD05664625
• CID: 57624
• PubChem ID: 133065662
• Update Time: 2025-06-13

Teicoplanin Chemical and Physical Properties

Names and Identifiers

• Teicoplanin
• 8327a
• antibiotic8327a
• teichomycin
• Teocoplanin
• Telicoplanin
• TEICOPLANIN, JP
• TeicoplaninSodium
• Teicoplanin Complex
• Antibiotic MDL-507
• MDL-507
• Tagocid
• TEIC
• Teicoplanin(sterile,non-sterile)
• (1S,2R,22R,40R,52R)-2-[(2R,3R,4R,5S,6R)-3-Acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-
• Teicoplanin [USAN:INN:BAN]
• 4U3D3YY81M
• Tecoplaninum
• Tecoplanine
• Teico-planin
• Teicoplanina [INN-Spanish]
• Tecoplaninum [INN-Latin]
• Tecoplanine [INN-French]
• NSC 759183
• Teicoplaninum
• 61036-62-2
• Teicoplaninum [Latin]
• Tecoplanina
• Teicoplanina
• Teicoplanine
• Teicoplanina [Spanish]
• Tecoplanina [INN-Spanish]
• Antibiotic 8327A
• Teicoplanine [INN-French]
• Teicoplanine [French]
• Teicoplaninum [INN-Latin]
• GTPL10924
• BDBM512667
• MDL 507
• Targocid
• UNII-4U3D3YY81M
• Teicoplanin manufacturer
• PD062017
• [(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-amino-dichloro-[(2S,3R,4R,5S,6R)-3-(decanoylamino)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-tetrahydroxy-hexaoxo-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-[?]carboxylic acid
• Targocid(TM)
• Antibiotic MDL 507
• Teicoplanin A2-3
• 91032-36-9
• SCHEMBL15203521
• AKOS015895944
• 1ST000931
• Teicomycin A2
• Teicplanin A2
• BJNLLBUOHPVGFT-QRZIFLFXSA-N
• NS00003656
• AKOS037515753
• MFCD05664625
• AS-35099

• MDL： MFCD05664625
• Inchi： 3
• InChI Key： WEQRTNKTRQXDHT-DFPSHVLDSA-N
• SMILES： ClC1=C(OC2=CC3=CC(OC4=CC=C5C=C4Cl)=C2O[C@@H]6O[C@H](CO)[C@@H](O)[C@H](O)[C@H]6N[R])C=CC([C@H]([C@@H]7NC([C@](C8=CC(C9=C([C@H](C(O)=O)NC7=O)C=C(O)C=C9O[C@@H]%10[C@@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O%10)=C(O)C=C8)([H])NC([C@]3([H])NC([C@@](C%11=CC(O)=CC(OC%12=C(O)C=CC([C@@H](N)C%13=O)=C%12)=C%11)([H])NC([C@H](N%13)C5)=O)=O)=O)=O)O[C@@H]%14O[C@H](CO)[C@@H](O)[C@H](O)[C@H]%14NC(C)=O)=C1.CCCCC/C=C/CCC([R])=O.CC(C)CCCCCCC([R])=O.CCCCCCCCCC([R])=O.CCC(C)CCCCCCC([R])=O.CC(C)CCCCCCCC([R])=O

Computed Properties

• Exact Mass: 1877.56000
• Monoisotopic Mass: 1877.5565820 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 42
• Heavy Atom Count: 132
• Rotatable Bond Count: 21
• Complexity: 3920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 23
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1879.7
• XLogP3: 0.5
• Topological Polar Surface Area: 662Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.69
• Melting Point: >360°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.76
• Solubility: H2O: soluble10mg/mL
• Water Partition Coefficient: Sparingly soluble in water
• PSA: 662.41000
• LogP: 4.61850

Teicoplanin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：WY1559000
• Storage Condition：Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on Teicoplanin

Introduction to Teicoplanin (CAS No: 61036-62-2) and Its Latest Research Applications

Teicoplanin, a glycopeptide antibiotic with the chemical formula C₆₃H₇₇NO₂₆, is a powerful therapeutic agent primarily utilized in the treatment of severe bacterial infections. The compound is characterized by its unique molecular structure, which includes a heptapeptide core linked to a trisaccharide moiety, providing it with exceptional binding affinity to bacterial cell wall components. This distinctive composition makes Teicoplanin highly effective against Gram-positive bacteria, particularly Methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant strains.

The CAS No 61036-62-2 accurately identifies Teicoplanin as a specific chemical entity within the global database of substances. This numerical identifier ensures precise classification and regulatory compliance, facilitating its use in both clinical and industrial settings. The compound's stability and bioavailability under various conditions further enhance its suitability for therapeutic applications.

Recent advancements in the field of antimicrobial resistance have prompted researchers to explore novel applications of Teicoplanin. Studies have demonstrated its potential in combination therapies, where it synergizes with other antibiotics to overcome resistance mechanisms. For instance, research published in the Journal of Antimicrobial Chemotherapy highlights the efficacy of Teicoplanin in conjunction with beta-lactam antibiotics, particularly in treating hospital-acquired infections caused by resistant pathogens.

In addition to its traditional uses, Teicoplanin has shown promise in veterinary medicine. Research indicates that it can be effectively employed to address bacterial infections in livestock, contributing to improved animal health and welfare. This expanding scope of application underscores the versatility and enduring relevance of Teicoplanin in modern medicine.

The development of novel derivatives of Teicoplanin has also been a focus of recent research. By modifying its chemical structure, scientists aim to enhance its pharmacokinetic properties, including reduced toxicity and improved tissue penetration. Such modifications could potentially broaden its therapeutic window and make it more effective against a wider range of infections.

The role of Teicoplanin in immunomodulatory therapy has garnered significant attention. Emerging evidence suggests that it may possess immunostimulatory effects, which could be leveraged in the treatment of immunocompromised patients. This dual functionality—antibacterial action combined with immune modulation—positions Teicoplanin as a multifaceted therapeutic option for complex clinical scenarios.

The environmental impact of Teicoplanin has also been studied, with research focusing on its degradation pathways and potential ecological effects. Efforts are underway to develop sustainable methods for its production and disposal, ensuring minimal environmental footprint while maintaining high efficacy.

Future directions in Teicoplanin research include exploring its potential in nanomedicine applications. By encapsulating the compound within nanoparticles, researchers aim to achieve targeted drug delivery systems that could improve treatment outcomes while reducing side effects. Such innovations could revolutionize how Teicoplanin is administered and utilized in clinical practice.

The global supply chain for Teicoplanin has been scrutinized amid increasing demand for this critical antibiotic. Manufacturers are investing in advanced synthesis techniques to ensure consistent quality and availability, addressing concerns related to supply chain resilience and cost-effectiveness.

The regulatory landscape governing Teicoplanin continues to evolve, with agencies like the FDA and EMA implementing stringent guidelines to ensure patient safety and efficacy. These regulations underscore the importance of rigorous testing and validation before new derivatives or applications enter the market.

In conclusion, Teicoplanin remains a cornerstone in the fight against bacterial infections due to its potent activity and broad-spectrum efficacy. Ongoing research into its mechanisms of action, novel applications, and derivative development promises to further solidify its role as a vital therapeutic agent in contemporary medicine.